4-Tert-butyl-3-[4-(2-hydroxyphenyl)piperazine-1-carbonyl]pyrrolidin-2-one

• IUPAC Name: 4-tert-butyl-3-[4-(2-hydroxyphenyl)piperazine-1-carbonyl]pyrrolidin-2-one
• InChI: InChI=1S/C19H27N3O3/c1-19(2,3)13-12-20-17(24)16(13)18(25)22-10-8-21(9-11-22)14-6-4-5-7-15(14)23/h4-7,13,16,23H,8-12H2,1-3H3,(H,20,24)
• InChI Key: SZUMQTUBLJZQNL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1CNC(=O)C1C(=O)N2CCN(CC2)C3=CC=CC=C3O
• Molecular Formula: C19H27N3O3
• Molecular Weight: 345.4 g/mol

Description

4-Tert-butyl-3-[4-(2-hydroxyphenyl)piperazine-1-carbonyl]pyrrolidin-2-one is a chemical compound that has been the subject of scientific research due to its potential applications in various fields such as medicine, pharmacology, and biochemistry. This compound is known to have unique properties that make it a promising candidate for further studies and investigations.

Scientific Research Applications

Overview

Synthesis of N-heterocycles

Chiral sulfinamides, particularly tert-butanesulfinamide, have emerged as prominent chiral auxiliaries in the stereoselective synthesis of amines and their derivatives. The extensive use of enantiopure tert-butanesulfinamide over the past two decades underscores its utility in asymmetric N-heterocycle synthesis via sulfinimines, facilitating access to structurally diverse piperidines, pyrrolidines, azetidines, and their fused derivatives. These structures are significant in natural products and therapeutically relevant compounds (Philip et al., 2020).

Metabolism and Therapeutic Uses

Arylpiperazine derivatives have garnered attention in clinical applications for treating depression, psychosis, or anxiety, with several undergoing extensive pre-systemic and systemic metabolism. This metabolism involves CYP3A4-dependent N-dealkylation to 1-aryl-piperazines, which possess a variety of serotonin receptor-related effects. Such metabolites demonstrate the intricate relationship between structural modifications and therapeutic efficacy, indicating the potential for further exploration of similar compounds for clinical use (Caccia, 2007).

Novel Drug Discovery

The structural motif of piperazine is a cornerstone in the rational design of drugs, found in a plethora of medications with varied therapeutic applications, including antipsychotic, antidepressant, anticancer, and antiviral agents. Modifying the substitution pattern on the piperazine nucleus significantly impacts the medicinal potential of resultant molecules. This adaptability underscores the scaffold's role in discovering drug-like elements and the importance of substituent modification in influencing pharmacokinetic and pharmacodynamics factors (Rathi et al., 2016).